Cas no 172984-42-8 (Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-phenyl-2-[(phenylmethyl)thio]-)

Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-phenyl-2-[(phenylmethyl)thio]- structure
172984-42-8 structure
Product Name:Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-phenyl-2-[(phenylmethyl)thio]-
CAS No:172984-42-8
MF:C30H28N2OS
MW:464.621126174927
CID:155863
PubChem ID:1564879
Update Time:2025-04-19

Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-phenyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-phenyl-2-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-3-phenylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
    • 2-(Benzylsulfanyl)-3-phenyl-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one
    • AKOS000545507
    • 2-Benzyl-3-phenyl-4-oxo-1,2,3,4,5,6-hexahydrospiro(benzo(h)quinazoline-5,1'-cyclohexane)
    • 2-(BENZYLSULFANYL)-3-PHENYL-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1'-CYCLOHEXAN]-4-ONE
    • 3-Phenyl-2-((phenylmethyl)thio)spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one
    • SR-01000465388
    • DTXSID00169449
    • SR-01000465388-1
    • 172984-42-8
    • 2-(benzylthio)-3-phenyl-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one
    • Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-phenyl-2-((phenylmethyl)thio)-
    • Inchi: 1S/C30H28N2OS/c33-28-26-27(25-17-9-8-14-23(25)20-30(26)18-10-3-11-19-30)31-29(32(28)24-15-6-2-7-16-24)34-21-22-12-4-1-5-13-22/h1-2,4-9,12-17H,3,10-11,18-21H2
    • InChI Key: WVQULTGKQZUFDC-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=NC2C3C=CC=CC=3CC3(C=2C(N1C1C=CC=CC=1)=O)CCCCC3

Computed Properties

  • Exact Mass: 464.19244
  • Monoisotopic Mass: 464.19223469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • PSA: 32.67
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